Cas no 1251672-34-0 (N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 1251672-34-0
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 6147013
• PubChem ID: 135631084
• Update Time: 2025-10-24

N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• F3407-0476
• 1251672-34-0
• N-(furan-2-ylmethyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• AKOS005725138
• VU0626112-1

• Inchi： 1S/C23H22N4O3S/c28-21(24-12-17-9-5-11-30-17)16-8-4-10-27(13-16)23-25-19-18(15-6-2-1-3-7-15)14-31-20(19)22(29)26-23/h1-3,5-7,9,11,14,16H,4,8,10,12-13H2,(H,24,28)(H,25,26,29)
• InChI Key： RXDSQNJJBXOECR-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C1C(NC(=N2)N1CCCC(C(NCC2=CC=CO2)=O)C1)=O

Computed Properties

• Exact Mass: 434.14126175g/mol
• Monoisotopic Mass: 434.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

Introduction to N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide (CAS No. 1251672-34-0)

N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is a sophisticated organic compound with a molecular structure that combines several pharmacophoric elements, making it a compound of significant interest in the field of medicinal chemistry. The CAS number 1251672-34-0 uniquely identifies this molecule, ensuring precise referencing in scientific literature and patents. Its chemical backbone features a piperidine ring linked to a thienopyrimidine moiety, both of which are known for their role in drug design due to their ability to interact with biological targets in diverse ways.

The furan substituent at the 2-position of the molecule adds an additional layer of complexity, contributing to its potential pharmacological properties. The presence of an amide group at the 3-position of the piperidine ring further enhances its versatility as a scaffold for drug development. This compound's structural features suggest potential applications in the inhibition of enzymes or receptors involved in various diseases, particularly those related to cancer and inflammatory conditions.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both furan and thienopyrimidine rings due to their demonstrated biological activity. For instance, derivatives of these scaffolds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in tumor growth and progression. The specific arrangement of atoms in N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide may confer unique interactions with biological targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the thienopyrimidine core through cyclization reactions, followed by functional group transformations such as alkylation and amide bond formation. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, may be employed to introduce the desired substituents efficiently.

One of the most compelling aspects of N-(furan-2-yl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is its potential as a lead compound for drug discovery. Its structural features align well with current trends in medicinal chemistry, which favor molecules with multiple binding sites and favorable physicochemical properties such as solubility and metabolic stability. Preclinical data suggest that derivatives of this class may exhibit potent activity against disease-causing targets while maintaining an acceptable safety profile.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities and optimize lead structures before experimental synthesis. By leveraging computational tools, researchers can gain insights into how N-(furan-2-yl)methyl-1-{4-oxyo7-phenoxythieno[31d]pyrimidin21y}lipperldinecarboxamide interacts with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also helps identify promising analogs for further development.

In conclusion, N-(furan02yl)methyl1{40x07phenyl31h44hthienodpyrimidin21y}lipperldinecarboxamide represents a significant advancement in medicinal chemistry due to its complex structure and potential therapeutic applications. The combination of a furan moiety with a thienopyrimidine scaffold provides a versatile platform for designing novel drugs targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for this class of compounds, N-(furan02yl)methyl1{40x07phenyl31h44hthienodpyrimidin21y}lipperldinecarboxamide is poised to play an important role in future therapeutic strategies.